molecular formula C9H11N5O B8787554 6-(5-Methyl-2-furyl)pyrimidine-2,4,5-triamine

6-(5-Methyl-2-furyl)pyrimidine-2,4,5-triamine

Cat. No. B8787554
M. Wt: 205.22 g/mol
InChI Key: NFCAXMYSRSNRRA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(5-Methyl-2-furyl)pyrimidine-2,4,5-triamine is a useful research compound. Its molecular formula is C9H11N5O and its molecular weight is 205.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-(5-Methyl-2-furyl)pyrimidine-2,4,5-triamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(5-Methyl-2-furyl)pyrimidine-2,4,5-triamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H11N5O

Molecular Weight

205.22 g/mol

IUPAC Name

6-(5-methylfuran-2-yl)pyrimidine-2,4,5-triamine

InChI

InChI=1S/C9H11N5O/c1-4-2-3-5(15-4)7-6(10)8(11)14-9(12)13-7/h2-3H,10H2,1H3,(H4,11,12,13,14)

InChI Key

NFCAXMYSRSNRRA-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(O1)C2=C(C(=NC(=N2)N)N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 6-(5-methyl-2-furyl)-5-nitropyrimidine-2,4-diamine (6.6 g, 29.6 mmol) and 10% Pd/C (0.66 g) in MeOH (100 mL) was heated at 40° C. under an atmosphere of H2 for 3 h, cooled to room temperature, filtered through Celite, and concentrated in vacuo to give the title compound (5.8 g, 99%) as an off-white solid; IR νmax (DR)/cm−1 3333, 2237, 1634, 1458, 1237, 1025, 963 and 828; NMR δH (400 MHz, DMSO) 6.77 (1H, dd, J 0.5, 3.2 Hz), 6.21–6.17 (3H, m), 5.14 (2H, s), 4.21 (2H, s), and 2.35 (3H, s).
Quantity
6.6 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
0.66 g
Type
catalyst
Reaction Step One
Yield
99%

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